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Compound of Interest

Compound Name: Bursehernin

Cat. No.: B1193898 Get Quote

This guide provides a comprehensive overview of the chemical and biological properties of

Bursehernin, a lignan compound found in various plants. It is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Structure and Identifiers
Bursehernin is a dibenzylbutyrolactone lignan. Its chemical identity is defined by the following

identifiers:

IUPAC Name: (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-

dimethoxyphenyl)methyl]oxolan-2-one[1]

Molecular Formula: C₂₁H₂₂O₆[1]

CAS Number: 40456-51-7[1]

SMILES: COC1=C(C=C(C=C1)C[C@@H]2--INVALID-LINK--

CC3=CC4=C(C=C3)OCO4)OC[1][2]

InChI: InChI=1S/C21H22O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-

6-18-20(10-13)27-12-26-18/h3-6,9-10,15-16H,7-8,11-12H2,1-2H3/t15-,16+/m0/s1[1][2]

InChIKey: IYBDDRJHJMFFBB-JKSUJKDBSA-N[1][2]
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Synonyms: (-)-Bursehernin, (3R-trans)-4-(1,3-Benzodioxol-5-ylmethyl)-3-((3,4-

dimethoxyphenyl)methyl)dihydro-2(3H)-furanone[1]

Physicochemical Properties
The physicochemical properties of Bursehernin are summarized in the table below. These

properties are crucial for understanding its behavior in biological systems and for drug

development purposes.

Property Value Reference

Molecular Weight 370.4 g/mol [1]

Monoisotopic Mass 370.14163842 Da [1]

XLogP3 3.8 [1][2]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 5

Topological Polar Surface Area 63.2 Å² [1][3]

Heavy Atom Count 27 [3]

Complexity 511 [1][3]

Biological Activity and Anticancer Properties
Bursehernin has demonstrated significant anticancer activity in various studies. Its efficacy

against specific cancer cell lines is quantified by its half-maximal inhibitory concentration (IC₅₀),

as detailed in the following table.

Cell Line Cancer Type IC₅₀ (µM) Reference

MCF-7 Breast Cancer 4.30 ± 0.65 [4]

KKU-M213 Cholangiocarcinoma 3.70 ± 0.79 [4][5]
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Studies have shown that (±)-bursehernin exhibits stronger growth inhibition against breast

cancer (MCF-7) and cholangiocarcinoma (KKU-M213) cells compared to the standard

chemotherapeutic drug etoposide.[4][5]

Experimental Protocols
Synthesis of (±)-Bursehernin

While a detailed step-by-step protocol for the synthesis of Bursehernin from a specific starting

material is not fully detailed in the provided search results, it is mentioned that (±)-bursehernin
was synthesized as a derivative of (±)-kusunokinin.[4][5][6] The general approach for the

synthesis of related lignans often involves the reaction of a substituted benzaldehyde with other

precursors to form the core lactone structure. For instance, the synthesis of derivatives has

involved the reaction of vanillin with compounds like bromobutane or benzyl bromide in the

presence of a base such as potassium carbonate.[7]

Isolation of Bursehernin

Bursehernin is a naturally occurring lignan found in several plant species, including Bursera

fagaroides.[5] The isolation of lignans from plant material typically involves the following

general steps:

Extraction: The plant material is first dried and ground, followed by extraction with a suitable

organic solvent, such as methanol or ethanol.

Fractionation: The crude extract is then subjected to fractionation using different

chromatographic techniques, such as column chromatography over silica gel or Sephadex.

Purification: The fractions showing the presence of the desired compound are further purified

using techniques like preparative thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC) to yield pure Bursehernin.

Mechanism of Action and Signaling Pathways
The anticancer effects of Bursehernin are attributed to its ability to modulate key cellular

processes, leading to cell cycle arrest and apoptosis. The proposed mechanism of action

involves the downregulation of several proteins critical for cell proliferation.
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Signaling Pathway of Bursehernin's Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Compound Bursehernin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193898#what-is-the-chemical-structure-of-
bursehernin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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